Cas no 2138553-53-2 (1-(bromomethyl)-3-methyl-1-(pentan-3-yloxy)cyclohexane)

• Product Name: 1-(bromomethyl)-3-methyl-1-(pentan-3-yloxy)cyclohexane
• CAS No: 2138553-53-2
• MF: C₁₃H₂₅BrO
• MW: 277.241003751755
• CID: 5921730
• PubChem ID: 165793687
• Update Time: 2025-07-15

1-(bromomethyl)-3-methyl-1-(pentan-3-yloxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-methyl-1-(pentan-3-yloxy)cyclohexane
• EN300-1136393
• 2138553-53-2

• Inchi： 1S/C13H25BrO/c1-4-12(5-2)15-13(10-14)8-6-7-11(3)9-13/h11-12H,4-10H2,1-3H3
• InChI Key： JGOOOJVDGQOSRJ-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC(C)C1)OC(CC)CC

Computed Properties

• Exact Mass: 276.10888g/mol
• Monoisotopic Mass: 276.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-3-methyl-1-(pentan-3-yloxy)cyclohexane

Recent Advances in the Study of 1-(Bromomethyl)-3-methyl-1-(pentan-3-yloxy)cyclohexane (CAS: 2138553-53-2)

1-(Bromomethyl)-3-methyl-1-(pentan-3-yloxy)cyclohexane (CAS: 2138553-53-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl and ether functional groups, has shown potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key building block in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The researchers demonstrated that 1-(bromomethyl)-3-methyl-1-(pentan-3-yloxy)cyclohexane could be efficiently converted into a series of analogs with enhanced binding affinity to GABA_A receptors. These findings suggest its potential utility in the development of next-generation anxiolytics and sedatives.

In addition to its pharmacological applications, recent advancements in synthetic chemistry have optimized the production of this compound. A team from the Massachusetts Institute of Technology (MIT) reported a novel catalytic method for its synthesis, achieving a 92% yield with minimal byproducts. This breakthrough, published in Organic Letters, addresses previous challenges related to scalability and purity, making the compound more accessible for industrial and academic research.

Further investigations into the mechanistic aspects of 1-(bromomethyl)-3-methyl-1-(pentan-3-yloxy)cyclohexane have revealed its reactivity in nucleophilic substitution reactions. A 2024 study in Chemical Communications detailed its use in the formation of carbon-carbon bonds under mild conditions, expanding its utility in organic synthesis. The study also emphasized the compound's stability under various pH conditions, a critical factor for its application in drug formulation.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and metabolic pathways. Ongoing research aims to address these gaps, with preliminary data suggesting low cytotoxicity in human cell lines. Future studies are expected to explore its potential in targeted drug delivery systems and combination therapies.

In conclusion, 1-(bromomethyl)-3-methyl-1-(pentan-3-yloxy)cyclohexane (CAS: 2138553-53-2) represents a promising candidate for advancing both synthetic chemistry and pharmaceutical research. Its multifaceted applications underscore the importance of continued exploration and collaboration across disciplines to unlock its full potential.